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Compound of Interest

Compound Name: Pentyl 2-butenoate

Cat. No.: B15349167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on pentyl 2-butenoate, a compound of interest in

various research and development applications. The information is presented to be easily

accessible and comparable for scientific professionals.

Quantitative Data Summary
The fundamental molecular properties of pentyl 2-butenoate are summarized in the table

below. This data is essential for experimental design, analytical characterization, and

theoretical modeling.

Property Value Source

Molecular Formula C9H16O2 PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1]

Synonyms
Amyl crotonate, Pentyl

crotonate

PubChem[1], The Good

Scents Company[2]

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula typically

involve mass spectrometry and elemental analysis.
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Mass Spectrometry for Molecular Weight Determination:

A standard protocol would involve dissolving a pure sample of pentyl 2-butenoate in a suitable

volatile solvent. This solution is then introduced into a mass spectrometer. The instrument

ionizes the molecules, and the mass-to-charge ratio of the molecular ion peak ([M]+) is

measured to determine the molecular weight.

Elemental Analysis for Molecular Formula Determination:

Combustion analysis is a common method for determining the empirical formula. A known

mass of the compound is burned in an excess of oxygen, and the resulting amounts of carbon

dioxide and water are measured. This data allows for the calculation of the mass percentages

of carbon and hydrogen. The molecular formula is then determined by comparing the empirical

formula weight to the molecular weight obtained from mass spectrometry.

Logical Relationship of Compound Information
The following diagram illustrates the relationship between the compound's name, its chemical

formula, and its molecular weight.

Pentyl 2-Butenoate: Core Properties

Pentyl 2-Butenoate Molecular Formula C9H16O2 Molecular WeightCalculated From 156.22 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Butenoic acid, pentylester | C9H16O2 | CID 97882 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. pentyl crotonate, 25415-76-3 [thegoodscentscompany.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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